Cas no 1341500-95-5 (3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid)

• Product Name: 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid
• CAS No: 1341500-95-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD18854327
• CID: 5606619
• PubChem ID: 63645324
• Update Time: 2025-09-26

3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid
• AKOS012955717
• 1341500-95-5
• CS-0264798
• EN300-945585
• 1-Piperidineacetic acid, α-(1,1-dimethylethyl)-2-oxo-
• 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid

• MDL： MFCD18854327
• Inchi： 1S/C11H19NO3/c1-11(2,3)9(10(14)15)12-7-5-4-6-8(12)13/h9H,4-7H2,1-3H3,(H,14,15)
• InChI Key： UCAXBUGYWPXVNT-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C(C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 385.2±25.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Additional information on 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid

Introduction to 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic Acid (CAS No. 1341500-95-5)

3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 1341500-95-5, this compound represents a structurally complex molecule that exhibits potential applications in the development of novel therapeutic agents. The unique arrangement of its functional groups, including the 2-oxopiperidin-1-yl moiety, makes it a promising candidate for further investigation in drug discovery pipelines.

The compound's molecular structure consists of a butanoic acid backbone modified with a dimethyl substitution at the third carbon and an 2-oxopiperidin-1-yl side chain. This configuration not only imparts specific physicochemical properties but also opens up avenues for diverse biological interactions. The piperidine ring, a six-membered heterocyclic amine, is particularly noteworthy due to its prevalence in bioactive molecules and its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on Piperidine derivatives due to their versatility in drug design. The 2-oxopiperidin-1-yl group, in particular, has been extensively studied for its role in enhancing pharmacological properties such as solubility, metabolic stability, and target specificity. This has led to its incorporation into numerous clinical candidates across different therapeutic modalities.

One of the most compelling aspects of 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid is its potential as a building block for more complex molecules. Its carboxylic acid functionality allows for further derivatization through esterification, amidation, or other coupling reactions, enabling the creation of novel analogs with tailored biological activities. Such modifications are crucial in optimizing drug candidates for efficacy and safety profiles.

The compound's relevance is further underscored by emerging research in the field of kinase inhibitors, where Piperidine derivatives have shown promise as scaffold compounds. The steric and electronic properties conferred by the dimethyl substituents at the third carbon can fine-tune interactions with protein targets, potentially improving binding affinity and selectivity. This has implications for the development of treatments for cancers, inflammatory diseases, and other disorders associated with aberrant kinase activity.

Recent advancements in computational chemistry have also facilitated the exploration of 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid's pharmacophoric features. Molecular docking studies and virtual screening have identified this compound as a hit candidate for further experimental validation. These computational approaches allow researchers to predict binding modes and optimize lead structures before investing in costly wet-lab synthesis.

The synthesis of 3,3-Dimethyl-2-(2-oxopiperidin-1-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, recent methodologies have improved the efficiency of constructing such complex molecules, making them more accessible for academic and industrial research purposes.

In conclusion,3,3-Dimethyl-2-(2-oxopiperidin-1-y l)butanoic acid (CAS No. 1341500-95) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features and potential biological applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new ways to leverage Piperidine derivatives,this compound will likely play an increasingly important role in shaping the future of drug discovery.